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Compound of Interest

Compound Name:
1,2-Dipalmitoyl-3-stearoyl-rac-

glycerol

Cat. No.: B3026212 Get Quote

Essential Safety & Handling Guide: 1,2-Dipalmitoyl-
3-stearoyl-rac-glycerol
This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Dipalmitoyl-3-stearoyl-rac-
glycerol (CAS No. 2177-98-2). The following procedural guidance is designed to ensure safe

laboratory operations and proper environmental stewardship.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,2-Dipalmitoyl-3-stearoyl-rac-
glycerol is provided below.
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Property Value

CAS Number 2177-98-2

Molecular Formula C₅₃H₁₀₂O₆

Formula Weight 835.4 g/mol [1]

Physical Form Solid[1][2]

Purity ≥98%[1]

Solubility Soluble in DMF (10 mg/ml)[1][2]

Storage Temperature -20°C

Personal Protective Equipment (PPE)
While 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), standard laboratory precautions should

always be observed. The toxicological properties have not been thoroughly investigated, and

the material may cause irritation to mucous membranes and the upper respiratory tract.[3]

Therefore, appropriate PPE is mandatory to minimize exposure.
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PPE Category Item Specification & Rationale

Eye Protection Safety Glasses or Goggles

Wear safety glasses with side

shields or chemical splash

goggles to protect against dust

particles and potential

splashes.[4]

Hand Protection Chemical-Resistant Gloves

Use nitrile or PVC gloves.[4][5]

Although no specific glove

material has been universally

recommended due to a lack of

testing, these materials offer

good general chemical

resistance. Always inspect

gloves before use and wash

hands thoroughly after

handling.

Body Protection Laboratory Coat

A standard cotton or

cotton/poly blend lab coat is

required to protect skin and

clothing.[5] For handling larger

quantities, a P.V.C. apron may

be considered.[4]

Respiratory Protection Not Generally Required

Under normal handling

conditions in a well-ventilated

area, respiratory protection is

not necessary. If fine dust is

generated, a NIOSH-approved

N95 respirator should be used

to prevent inhalation.

Operational Plan: Handling Protocol
Adherence to a standardized handling protocol is essential for maintaining a safe laboratory

environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sc-208731.pdf
https://datasheets.scbt.com/sc-208731.pdf
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://datasheets.scbt.com/sc-208731.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation & Engineering Controls:

Ensure a well-ventilated work area, such as a chemical fume hood, especially when

weighing or transferring the solid to minimize dust inhalation.[6]

Keep the container securely sealed when not in use.[4][6]

Prepare all necessary equipment (spatulas, weigh boats, solvent, etc.) before handling the

compound.

An eye wash unit should be readily accessible.[4]

2. Handling the Compound:

Don the appropriate PPE as specified in the table above.

Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of the solid from its container to a weigh

boat or directly into a reaction vessel.

Avoid all direct contact with skin and eyes.[6]

If creating a solution, slowly add the solid to the solvent (e.g., DMF) to prevent splashing.

When handling is complete, securely seal the primary container.

3. Post-Handling:

Clean all spills immediately using dry clean-up procedures.[6] Sweep or vacuum spilled

material (using an explosion-proof vacuum if necessary) and place it in a labeled, sealable

container for disposal.[6]

Wipe down the work surface.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water.[6]
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Disposal Plan
All waste materials must be managed in accordance with local, state, and federal regulations.

[4][6]

1. Waste Segregation:

Solid Waste: Place any unused 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol and contaminated

disposable materials (e.g., weigh boats, contaminated paper towels) into a clearly labeled,

sealed waste container.

Liquid Waste: Solutions containing the compound should be collected in a labeled, non-

reactive waste container. Do not pour down the drain. While the substance is only

considered slightly hazardous for water, large quantities should not reach ground water or

sewage systems.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

2. Storage of Waste:

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

3. Final Disposal:

Consult your institution's Environmental Health & Safety (EHS) department for specific

procedures on chemical waste pickup and disposal.

Disposal must be carried out by a licensed waste management authority.

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling 1,2-Dipalmitoyl-3-
stearoyl-rac-glycerol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://datasheets.scbt.com/sc-208731.pdf
https://datasheets.scbt.com/sc-213449.pdf
https://www.benchchem.com/product/b3026212?utm_src=pdf-body
https://www.benchchem.com/product/b3026212?utm_src=pdf-body
https://www.benchchem.com/product/b3026212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Cleanup & Disposal

Verify Ventilation
(Fume Hood)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Weigh/Transfer Compound
(Avoid Dust Generation)

SAFETY CHECK:
Eye Wash Accessible?

Prepare Solution
(If Applicable)

Optional

Securely Seal Container

Clean Work Area
& Manage Spills

Segregate Waste
(Solid & Liquid)

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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